2-Hydroxyerucic acid
Overview
Description
2-hydroxyerucic acid is a 2-hydroxy fatty acid that is erucic acid which is substituted by a hydroxy group at position 2. It has a role as a plant metabolite. It is a 2-hydroxy fatty acid, a hydroxy monounsaturated fatty acid and a long-chain fatty acid. It derives from an erucic acid. It is a conjugate acid of a 2-hydroxyerucate.
Scientific Research Applications
Enzymatic Synthesis and Chiral Resolving Agents
2-Hydroxyerucic acid, as a type of 2-hydroxy carboxylic acid, has significant applications in enzymatic synthesis. These acids are vital for synthesizing various organic compounds and serve as chiral resolving agents. Recent advances have been made in preparing enantiomerically pure 2-hydroxy carboxylic acids, utilizing dynamic kinetic resolution and asymmetric reduction approaches involving hydrolase enzymes and carbonyl reductases (Chen, Wu, & Zhu, 2015).
Deracemization in Industrial Synthesis
The industrial synthesis of pharmaceuticals and fine chemicals often utilizes enantiopure 2-hydroxy acids. A novel ketoacid reductase, discovered through genome mining, has significantly enhanced the deracemization process, transforming racemic 2-hydroxy acids into high-purity enantiomers. This advancement has substantial implications for practical applications in the pharmaceutical industry (Xue et al., 2018).
Cascade Biocatalysis
A three-enzyme system involving (S)-2-hydroxy acid dehydrogenase, (R)-2-keto acid reductase, and glucose dehydrogenase has been developed for enantioselective cascade biocatalysis. This process efficiently produces (R)-2-hydroxy acids from racemic forms, offering a promising strategy for producing high-value chiral 2-hydroxy acids (Xue, Zeng, Jin, Liu, & Zheng, 2016).
Role in Microalgae
2-Hydroxy acids, including 2-hydroxyerucic acid, have been identified in various microalgae species. Their presence and distinct distribution patterns can be useful for algal species classification and highlight their environmental significance as a source of these acids (Matsumoto, Shioya, & Nagashima, 1984).
properties
Product Name |
2-Hydroxyerucic acid |
|---|---|
Molecular Formula |
C22H42O3 |
Molecular Weight |
354.6 g/mol |
IUPAC Name |
(Z)-2-hydroxydocos-13-enoic acid |
InChI |
InChI=1S/C22H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(23)22(24)25/h9-10,21,23H,2-8,11-20H2,1H3,(H,24,25)/b10-9- |
InChI Key |
VZMAFALCHHMPNA-KTKRTIGZSA-N |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCCCCC(C(=O)O)O |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCCCCC(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] hydrogen phosphate](/img/structure/B1259432.png)
![(9R,10S,13R,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one](/img/structure/B1259436.png)
![(1R,2R,4aR,5R,8aS)-5-(hydroxymethyl)-1-[(3R)-3-hydroxy-3-methylpent-4-enyl]-2,5,8a-trimethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol](/img/structure/B1259444.png)
![(3R,8S,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-11,17-dione](/img/structure/B1259449.png)
![methyl (1S,2S,16Z)-16-ethylidene-2-(hydroxymethyl)-4,14-diazatetracyclo[12.2.2.03,11.05,10]octadeca-3(11),5,7,9-tetraene-2-carboxylate](/img/structure/B1259452.png)